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Compound of Interest

Compound Name: 3-Cyclohexene-1-carboxylic acid

Cat. No.: B047881

Proper management and disposal of 3-Cyclohexene-1-carboxylic acid are critical to ensure
personnel safety and environmental protection. This guide provides detailed, step-by-step
procedures for researchers, scientists, and drug development professionals to handle and
dispose of this chemical in accordance with safety and regulatory standards.

Immediate Safety and Hazard Information

3-Cyclohexene-1-carboxylic acid (CAS No. 4771-80-6) is a hazardous chemical requiring
careful handling.[1] It is known to cause severe skin burns and eye damage, is harmful in
contact with skin, and may cause respiratory irritation.[1][2] Some safety data sheets also
classify it as corrosive to metals.[3] Always consult the safety data sheet (SDS) for the specific
formulation you are using before handling.

Personal Protective Equipment (PPE): When handling 3-Cyclohexene-1-carboxylic acid, it is
imperative to use appropriate PPE to prevent exposure. This includes:

o Eye and Face Protection: Chemical safety goggles or a face shield.[1]
o Skin Protection: Protective gloves (e.g., nitrile rubber) and clothing to prevent skin contact.[1]

» Respiratory Protection: In case of inadequate ventilation or the potential for aerosol
generation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
acid gas filter.[1]
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Regulatory Framework for Disposal

The disposal of 3-Cyclohexene-1-carboxylic acid is governed by local, state, and federal
regulations. In the United States, the Environmental Protection Agency (EPA) regulates
hazardous waste under the Resource Conservation and Recovery Act (RCRA).[1] As a
corrosive chemical, 3-Cyclohexene-1-carboxylic acid waste may be classified as a
hazardous waste under the corrosivity characteristic (D002).

Quantitative Data for Hazardous Waste
Classification

The classification of 3-Cyclohexene-1-carboxylic acid waste as corrosive under RCRA is
determined by the following quantitative criteria:

Relevance to 3-

RCRA Hazardous Waste _
Parameter Cyclohexene-1-carboxylic
Threshold (D002) .
acid
As a carboxylic acid, solutions
of this compound will be acidic.
H Aqueous waste with a pH < 2 The pH of the waste stream
p

or=12.5

must be measured to
determine if it meets this

criterion.

Steel Corrosion Rate

Liquid waste that corrodes
steel (SAE 1020) at a rate >
6.35 mm (0.250 inch) per year
at 55 °C (130 °F)

Some suppliers classify this
chemical as corrosive to
metals, suggesting it may meet

this criterion.

Data sourced from EPA RCRA regulations.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 3-Cyclohexene-1-

carboxylic acid from a laboratory setting.
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. Waste ldentification and Characterization:

Determine if the waste is pure 3-Cyclohexene-1-carboxylic acid or a mixture.

If it is a mixture, identify all other components.

Test the pH of aqueous waste streams containing this chemical.

Based on the pH, steel corrosion data (if available), and other components, classify the
waste according to RCRA guidelines (e.g., D002 for corrosivity).

. Waste Segregation and Collection:

Collect waste 3-Cyclohexene-1-carboxylic acid in a designated, properly labeled, and
sealed container.

The container should be made of a material compatible with the chemical (e.g., high-density
polyethylene).

Do not mix this waste with incompatible materials, such as bases or strong oxidizing agents.

[1]

Store the waste container in a designated satellite accumulation area within the laboratory.
. Spill Management:

In case of a spill, evacuate non-essential personnel.

Wearing appropriate PPE, contain the spill.

Absorb the spilled material with an inert absorbent such as sand, silica gel, or an acid binder.

[1]
Collect the absorbed material into a suitable, closed container for disposal.[1]
Do not allow the chemical to enter drains or the environment.[1][4]

. Professional Disposal:
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» Arrange for the collection of the waste by a licensed professional waste disposal company.[4]

[5]

e Provide the disposal company with a complete and accurate description of the waste,
including its chemical composition and hazard classification.

e The recommended disposal method is typically incineration in a chemical incinerator
equipped with an afterburner and scrubber.[4][5]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 3-
Cyclohexene-1-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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